Cas no 2248350-96-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-fluorophenyl)ethoxy]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-fluorophenyl)ethoxy]acetate
• CAS No: 2248350-96-9
• MF: C₁₈H₁₄FNO₅
• MW: 343.305868625641
• CID: 6598022
• PubChem ID: 165725734
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-fluorophenyl)ethoxy]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-fluorophenyl)ethoxy]acetate
• 2248350-96-9
• EN300-6518349

• Inchi： 1S/C18H14FNO5/c19-13-5-3-4-12(10-13)8-9-24-11-16(21)25-20-17(22)14-6-1-2-7-15(14)18(20)23/h1-7,10H,8-9,11H2
• InChI Key： APTVYWNKFLLKOZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCOCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 343.08560071g/mol
• Monoisotopic Mass: 343.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-fluorophenyl)ethoxy]acetate

Exploring the Properties and Applications of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-[2-(3-Fluorophenyl)Ethoxy]Acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-fluorophenyl)ethoxy]acetate, also known by its CAS number NO. 2248350-96-9, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives, which have garnered considerable attention in recent years due to their unique structural features and versatile reactivity.

The structure of this compound is characterized by a central isoindole ring system, which is fused with a dioxane moiety. The presence of a fluorophenyl group at the ethoxy position introduces additional electronic and steric effects, making this compound highly functional in terms of reactivity and selectivity. Recent studies have highlighted its role as an intermediate in the synthesis of complex molecules, particularly in the field of drug discovery.

One of the most intriguing aspects of this compound is its ability to participate in various nucleophilic substitution reactions. The isoindole ring system acts as an electron-deficient aromatic system, making it susceptible to attack by nucleophiles under specific conditions. This property has been exploited in the development of novel synthetic pathways for bioactive compounds.

Recent research has focused on the application of this compound in the synthesis of heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, studies have demonstrated its utility in the construction of quinazoline derivatives, which are known for their anticancer properties.

In addition to its synthetic applications, this compound has also been investigated for its potential as a building block in medicinal chemistry. Its ability to undergo various transformations, such as cyclization reactions and cross-coupling processes, makes it an invaluable tool in the design and synthesis of complex molecular architectures.

The fluorophenyl group present in this compound plays a crucial role in modulating its physical and chemical properties. Fluorine atoms are known for their electronegativity and ability to enhance lipophilicity, which are desirable traits in drug candidates. This makes the compound particularly appealing for use in drug delivery systems and targeted therapy applications.

Furthermore, the ethoxy group attached to the isoindole ring contributes to the compound's solubility and stability under physiological conditions. These properties are critical for ensuring that the compound can be effectively utilized in biological systems without undergoing premature degradation.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity patterns of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict its reactivity under various reaction conditions with remarkable accuracy.

The integration of experimental and computational approaches has significantly accelerated the development of new synthetic methodologies involving this compound. For example, researchers have successfully utilized it as a precursor for the synthesis of bioisosteres, which are molecules designed to mimic the biological activity of natural compounds while improving their pharmacokinetic properties.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-[2-(3-fluorophenyl)ethoxy]acetate represents a promising building block in modern organic synthesis. Its unique structural features and versatile reactivity make it an invaluable tool for chemists working at the forefront of drug discovery and materials science.